Cas no 61830-40-8 (3,5-Dibromopicolinic acid)

3,5-Dibromopicolinic acid is a brominated derivative of picolinic acid, characterized by the substitution of bromine atoms at the 3 and 5 positions of the pyridine ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its high reactivity, attributed to the electron-withdrawing effects of the bromine substituents, makes it valuable for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. The compound exhibits excellent stability under standard conditions, ensuring reliable handling and storage. Its distinct structural features also facilitate the development of novel heterocyclic compounds with potential biological activity. The purity and consistent quality of 3,5-dibromopicolinic acid make it a preferred choice for research and industrial applications.
3,5-Dibromopicolinic acid structure
3,5-Dibromopicolinic acid structure
Product Name:3,5-Dibromopicolinic acid
CAS No:61830-40-8
MF:C6H3Br2NO2
MW:280.901520013809
MDL:MFCD06411110
CID:502574
PubChem ID:12361242
Update Time:2025-07-02

3,5-Dibromopicolinic acid Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dibromopicolinic acid
    • 2-Pyridinecarboxylicacid, 3,5-dibromo-
    • 3,5-Dibromopyridine-2-carboxylic acid
    • 3,5-dibromo-2-pyridinecarboxylic acid
    • 3,5-DibroMopicolinicacid
    • 2-Pyridinecarboxylic acid, 3,5-dibromo-
    • PubChem17568
    • BXFONYCBYSYAJE-UHFFFAOYSA-N
    • EBD17060
    • 9274AB
    • SBB052965
    • AB25162
    • LS20021
    • 3,5-dibromo-pyridine-2-carboxylic acid
    • BC004266
    • D
    • 61830-40-8
    • SCHEMBL4976345
    • AKOS015835080
    • EN300-119551
    • MFCD06411110
    • DB-081448
    • DS-11866
    • DTXSID30494110
    • CS-0041189
    • W16708
    • SY102652
    • MDL： MFCD06411110
    • Inchi： 1S/C6H3Br2NO2/c7-3-1-4(8)5(6(10)11)9-2-3/h1-2H,(H,10,11)
    • InChI Key： BXFONYCBYSYAJE-UHFFFAOYSA-N
    • SMILES： BrC1=CC(=CN=C1C(=O)O)Br

Computed Properties

  • Exact Mass: 278.85300
  • Monoisotopic Mass: 278.85305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.2
  • XLogP3: 2.1

Experimental Properties

  • Density: 2.202
  • Boiling Point: 337.6°C at 760 mmHg
  • Flash Point: 158ºC
  • Refractive Index: 1.652
  • PSA: 50.19000
  • LogP: 2.30480

3,5-Dibromopicolinic acid Security Information

  • Hazard Statement： H302-H315-H319-H335
  • HazardClass：IRRITANT
  • Storage Condition：Inert atmosphere,2-8°C

3,5-Dibromopicolinic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-Dibromopicolinic acid Pricemore >>

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